Cas no 1805520-08-4 (2-(Aminomethyl)-4-cyano-3-(difluoromethyl)-6-nitropyridine)

• Product Name: 2-(Aminomethyl)-4-cyano-3-(difluoromethyl)-6-nitropyridine
• CAS No: 1805520-08-4
• MF: C₈H₆F₂N₄O₂
• MW: 228.155647754669
• CID: 4877914
• Update Time: 2025-05-20

2-(Aminomethyl)-4-cyano-3-(difluoromethyl)-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-cyano-3-(difluoromethyl)-6-nitropyridine

• Inchi： 1S/C8H6F2N4O2/c9-8(10)7-4(2-11)1-6(14(15)16)13-5(7)3-12/h1,8H,3,12H2
• InChI Key： HDMVELJCZMUCET-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=C([N+](=O)[O-])N=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 0.2
• Topological Polar Surface Area: 109

Additional information on 2-(Aminomethyl)-4-cyano-3-(difluoromethyl)-6-nitropyridine

2-(Aminomethyl)-4-cyano-3-(difluoromethyl)-6-nitropyridine: A Comprehensive Overview

The compound 2-(Aminomethyl)-4-cyano-3-(difluoromethyl)-6-nitropyridine (CAS No. 1805520-08-4) is a highly specialized organic compound with a complex structure that combines multiple functional groups. This molecule belongs to the class of pyridine derivatives, which are widely studied for their potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The pyridine ring serves as the central framework, with substituents at positions 2, 3, 4, and 6. These substituents include an aminomethyl group, a cyano group, a difluoromethyl group, and a nitro group, each contributing unique chemical properties to the molecule.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging multi-step reactions that involve nucleophilic substitutions, oxidations, and reductions. The synthesis of 2-(Aminomethyl)-4-cyano-3-(difluoromethyl)-6-nitropyridine is particularly challenging due to the sensitivity of the nitro and cyano groups to reaction conditions. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic processes to optimize yields and minimize side reactions.

The structural complexity of this compound makes it an interesting candidate for various applications. In the pharmaceutical industry, pyridine derivatives are often explored for their potential as kinase inhibitors or other therapeutic agents. The presence of electron-withdrawing groups like the cyano and nitro groups can enhance the molecule's ability to interact with biological targets. Recent studies have focused on evaluating its potential as an anti-inflammatory agent or an anticancer drug candidate.

In agrochemicals, pyridine derivatives are known for their pesticidal properties. The aminomethyl and difluoromethyl groups in this compound may contribute to its bioactivity against certain pests or pathogens. Researchers are investigating its potential as a fungicide or insecticide, with particular emphasis on its selectivity and environmental impact.

From a materials science perspective, this compound's electronic properties make it a promising candidate for use in organic electronics. The combination of electron-withdrawing groups can influence the molecule's conductivity and stability under various conditions. Recent research has explored its potential as a component in organic light-emitting diodes (OLEDs) or as a precursor for advanced materials.

The synthesis and characterization of 2-(Aminomethyl)-4-cyano-3-(difluoromethyl)-6-nitropyridine have been documented in several peer-reviewed journals, highlighting its importance in contemporary chemical research. Its structure provides a versatile platform for further functionalization, enabling researchers to explore its applications across multiple disciplines.

In conclusion, 2-(Aminomethyl)-4-cyano-3-(difluoromethyl)-6-nitropyridine (CAS No. 1805520-08-4) is a multifaceted compound with significant potential in various fields due to its unique structure and functional groups. Ongoing research continues to uncover new applications and optimize its synthesis, underscoring its importance in modern chemistry.